Cas no 681224-86-2 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide
• CAS No: 681224-86-2
• MF: C₁₅H₁₆ClN₃O₂S₃
• MW: 401.954438209534
• CID: 6302775
• PubChem ID: 2158857
• Update Time: 2025-11-01

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide
• AKOS002048738
• Oprea1_105769
• 681224-86-2
• SR-01000007120
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylacetamide
• F0558-0241
• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)acetamide
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}acetamide
• SR-01000007120-1

• Inchi： 1S/C15H16ClN3O2S3/c16-12-4-3-11(24-12)10-7-23-15(17-10)18-13(20)8-22-9-14(21)19-5-1-2-6-19/h3-4,7H,1-2,5-6,8-9H2,(H,17,18,20)
• InChI Key： YAXMXLTXEHLGAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CSC(=N2)NC(CSCC(N2CCCC2)=O)=O)S1

Computed Properties

• Exact Mass: 401.0093180g/mol
• Monoisotopic Mass: 401.0093180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 144Ų

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide

N-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-acetamide Derivatives: A Comprehensive Overview

The compound with CAS No 681224-86-2, named N-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The molecule incorporates a 5-chlorothiophene moiety, a 1,3-thiazole ring system, and an acetamide functional group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The 5-chlorothiophene substituent in this compound is particularly interesting due to its potential to enhance the molecule's pharmacokinetic properties and bioavailability. Additionally, the acetamide group plays a crucial role in modulating the compound's solubility and stability, which are critical factors in drug design.

One of the most notable aspects of this compound is its ability to interact with key biological targets such as protein kinases and enzymes involved in cellular signaling pathways. For instance, research has shown that N-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-acetamide exhibits potent inhibitory activity against certain kinases implicated in cancer progression. This makes it a valuable lead compound for the development of anti-cancer therapies.

Moreover, the incorporation of the pyrrolidine ring in some derivatives of this compound has been shown to enhance its bioactivity by improving its ability to penetrate cellular membranes. This modification has opened new avenues for exploring its potential as a drug candidate for treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions and coupling techniques. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

From an environmental perspective, the compound's degradation pathways and ecotoxicological effects have also been investigated. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental impact. This is particularly important for ensuring sustainable drug development practices.

In conclusion, N-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-acetamide represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great potential for contributing to the development of novel drugs in the near future.